
Laboratory safety protocols for handling 1,3-
Dimethyladamantane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dimethyladamantane

Cat. No.: B135411 Get Quote

Application Notes and Protocols for 1,3-
Dimethyladamantane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling and

use of 1,3-Dimethyladamantane in a laboratory setting. Adherence to these guidelines is

crucial for ensuring personal safety and maintaining the integrity of experimental work.

Introduction
1,3-Dimethyladamantane (CAS No. 702-79-4) is a dimethylated derivative of adamantane.[1]

It is a polycyclic alkane that exists as a clear, colorless liquid at room temperature.[2][3] Its

unique, rigid, cage-like structure makes it a subject of interest in various chemical and

pharmaceutical research areas, including its potential use as an antiviral and antitumor agent.

[3][4] This compound is classified as a flammable liquid and requires specific handling

procedures to mitigate associated risks.[2][5][6][7]

Hazard Identification and Classification
1,3-Dimethyladamantane is classified as a hazardous chemical. The primary hazard is its

flammability.

GHS Classification:
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Flammable liquids: Category 3[6][7]

Signal Word: Warning[2][5][7]

Hazard Statements:

H226: Flammable liquid and vapor[5][6]

Precautionary Statements:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep

container tightly closed. Ground/bond container and receiving equipment. Use explosion-

proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take

precautionary measures against static discharge. Wear protective gloves/protective

clothing/eye protection/face protection.[2][8]

Response: If on skin (or hair), take off immediately all contaminated clothing. Rinse skin with

water/shower. In case of fire, use CO2, dry chemical, or foam for extinction.[2]

Storage: Store in a well-ventilated place. Keep cool.[2]

Disposal: Dispose of contents/container to an approved waste disposal plant.[2][8]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,3-Dimethyladamantane is

provided in the table below. This data is essential for safe handling, storage, and experimental

design.
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Property Value Source

Molecular Formula C₁₂H₂₀ [5][6][9]

Molecular Weight 164.29 g/mol [5][6][7]

Appearance Clear, colorless liquid [2][3][9]

Odor No information available [2]

Melting Point -30 °C / -22 °F [2]

Boiling Point
201.5 °C / 394.7 °F @ 760

mmHg
[2]

Flash Point 52 °C / 125.6 °F (closed cup) [2]

Density 0.886 g/mL at 25 °C [1][5][7]

Specific Gravity 0.902 [2]

Solubility

Insoluble in water. Soluble in

non-polar organic solvents like

hexane or toluene.

[2][3][4]

Refractive Index n20/D 1.478 [1][5][7]

Experimental Protocols: Safe Handling Procedures
The following protocols must be strictly followed when working with 1,3-Dimethyladamantane.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][10]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

A lab coat is mandatory.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyladamantane
https://www.thermofisher.com/order/catalog/product/A19684.14
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyladamantane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/187836
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-3-dimethyladamantane-dic6696.html
https://www.thermofisher.com/order/catalog/product/A19684.14
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://www.sigmaaldrich.com/KR/ko/product/aldrich/187836
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-3-dimethyladamantane-dic6696.html
https://www.solubilityofthings.com/13-dimethyladamantane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4335302.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187836
https://www.sigmaaldrich.com/KR/ko/product/aldrich/187836
https://www.benchchem.com/product/b135411?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC298080100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19684&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,

follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN166.

[2]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ensure that eyewash stations and safety showers are close to the workstation location.[10]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid ingestion and inhalation.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[2] Use only non-

sparking tools.[2] Take precautionary measures against static discharges.[2]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[2][10] Keep

away from heat, sparks, and flame.[2] Store in a flammable liquids storage cabinet.

Incompatible materials include strong oxidizing agents.[1][2]

Spill and Leak Procedures
Minor Spills:

Remove all sources of ignition.[2]

Ensure adequate ventilation.[2]

Use personal protective equipment as required.[2]

Soak up with inert absorbent material.[8]

Collect the material in suitable, closed containers for disposal.[8]

Use spark-proof tools and explosion-proof equipment.[8]

Major Spills:
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Evacuate the area.

Follow emergency procedures.

Prevent further leakage or spillage if safe to do so.[11] Do not let the product enter drains.

[11]

First Aid Measures
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2][8]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[2][8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2][8]

Ingestion: Clean mouth with water and drink plenty of water afterward.[2][8] Do NOT induce

vomiting.[11] Never give anything by mouth to an unconscious person.[11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, "alcohol" foam, dry chemical, or carbon

dioxide.[11] For large fires, apply water from as far as possible as a mist or spray.[11]

Unsuitable Extinguishing Media: Solid streams of water may be ineffective.[11]

Specific Hazards: Flammable liquid. Vapors can accumulate in low areas and may form

explosive concentrations.[11]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][10]

Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2] Do not mix with other waste.
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Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1,3-
Dimethyladamantane.
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Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Step 2

Chemical Handling

Weighing & Dispensing
(In Fume Hood, Use Non-Sparking Tools)

Performing Experiment

Cleanup & Disposal

Store Chemical Appropriately
(Flammable Cabinet, Tightly Closed)

Spill Management

Waste Disposal
(Segregated, Labeled Container)

If spill occurs

Decontaminate Work Area

No spill

Post-Handling

Remove PPE

Step 1

Wash Hands Thoroughly

Step 2

Click to download full resolution via product page

Caption: Workflow for Safely Handling 1,3-Dimethyladamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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